Cas no 1343172-15-5 (2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide
• CAS No: 1343172-15-5
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 2156522
• Update Time: 2025-06-09

2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-methyl-n-(1-methyl-piperidin-4-ylmethyl)-acetamide
• 2-Amino-N-methyl-N-((1-methylpiperidin-4-yl)methyl)acetamide
• AM91974
• 2-Amino-N-methyl-N-(1-methylpiperidin-4-ylmethyl)acetamide
• 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

• Inchi： 1S/C10H21N3O/c1-12-5-3-9(4-6-12)8-13(2)10(14)7-11/h9H,3-8,11H2,1-2H3
• InChI Key： BLGKHDWOAUGAPK-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C)CC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

Introduction to 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS No. 1343172-15-5)

2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS No. 1343172-15-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties and potential applications that make it a subject of considerable interest for researchers and industrial chemists alike. The presence of multiple functional groups, including an amide moiety, a piperidine ring, and methyl substituents, endows this molecule with a high degree of versatility in chemical transformations and biological interactions.

The synthesis of 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide involves a series of well-defined chemical steps that highlight the importance of precision and control in organic synthesis. The process typically begins with the preparation of key intermediates, such as 1-methyl-piperidin-4-ylmethylamine, which serves as a precursor for the introduction of the amide group. The subsequent N-methylation and acetylation steps are critical in establishing the final structure of the compound. Advanced synthetic methodologies, including catalytic hydrogenation and protecting group strategies, are often employed to ensure high yield and purity.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the reactivity and stability of 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide. Molecular modeling studies have revealed that the compound exhibits favorable interactions with biological targets due to its ability to mimic natural amino acid sequences. This has opened up new avenues for its application in drug design, particularly in the development of enzyme inhibitors and receptor modulators. The piperidine ring, a common motif in bioactive molecules, plays a crucial role in determining the compound's binding affinity and pharmacokinetic properties.

In the realm of medicinal chemistry, 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide has been explored as a potential lead compound for treating various therapeutic conditions. Its structural features suggest that it may interact with enzymes such as kinases and proteases, which are implicated in diseases like cancer and inflammation. Preclinical studies have demonstrated promising results in terms of inhibitory activity against certain target proteins, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of 1-methyl-piperidin-4-ylmethyl group in enhancing the biological activity of 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is particularly noteworthy. This moiety not only contributes to the molecule's solubility but also influences its binding mode within biological targets. Comparative studies with structurally related compounds have shown that modifications in this region can significantly alter pharmacological effects. Such findings underscore the importance of fine-tuning molecular architecture to optimize drug-like properties.

The industrial production of 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide requires stringent quality control measures to ensure consistency and reliability. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the compound's identity and purity. These methods provide detailed information about the molecular structure and chemical composition, ensuring that the final product meets the required specifications for pharmaceutical applications.

As research in medicinal chemistry continues to evolve, 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is expected to play an increasingly important role in drug discovery efforts. The combination of its structural complexity and biological relevance makes it a valuable tool for developing novel therapeutics. Future studies may focus on exploring its interactions with additional biological targets and optimizing its pharmacokinetic profile through structural modifications.

The broader implications of this compound extend beyond pharmaceutical applications. Its unique chemical properties make it a useful intermediate in synthetic chemistry, enabling the preparation of more complex molecules with tailored functionalities. This versatility underscores the importance of investing in fundamental research that can lead to innovative chemical solutions across multiple disciplines.

In conclusion, 2-Amino-N-methyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS No. 1343172-15-5) represents a significant advancement in organic synthesis and medicinal chemistry. Its complex structure, coupled with its potential biological activity, positions it as a promising candidate for future therapeutic development. As research progresses, this compound is likely to contribute further insights into drug design principles and expand our understanding of molecular interactions at a fundamental level.